Cas no 1261582-57-3 (Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate
• CAS No: 1261582-57-3
• MF: C₁₁H₁₀F₃IO₂
• MW: 358.095586299896
• CID: 4965283
• Update Time: 2025-06-12

Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C11H10F3IO2/c1-2-17-10(16)5-7-3-4-8(6-9(7)15)11(12,13)14/h3-4,6H,2,5H2,1H3
• InChI Key： RLFXLEMBLRLRFR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=CC=1CC(=O)OCC

Computed Properties

• Exact Mass: 357.96776 g/mol
• Monoisotopic Mass: 357.96776 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 358.09
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate

Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate (CAS No. 1261582-57-3)

Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate, with the chemical identifier CAS No. 1261582-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of iodoaromatic esters, characterized by the presence of an iodine atom and a trifluoromethyl group on a phenyl ring, linked to an acetic acid ester moiety. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The iodo substituent in Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate plays a crucial role in its reactivity, enabling various coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in drug discovery processes. The trifluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity, making it a preferred moiety in medicinal chemistry.

In recent years, Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate has been explored in several cutting-edge research studies. One notable area of interest is its application in the synthesis of small-molecule inhibitors targeting oncogenic pathways. The combination of the iodo and trifluoromethyl groups provides a versatile platform for designing molecules that can interact with biological targets with high specificity. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer progression.

The pharmaceutical industry has also shown interest in Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate for its potential in creating novel therapeutic agents. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, such as solubility and bioavailability. Additionally, the compound's reactivity makes it suitable for generating libraries of compounds for high-throughput screening, a common practice in drug discovery pipelines.

Beyond pharmaceutical applications, Ethyl 2-iodo-4-(trifluoromethyl)phenylacetate has found utility in agrochemical research. The presence of both iodo and trifluoromethyl groups contributes to the development of pesticides and herbicides with improved efficacy and environmental safety. Researchers are exploring its use in synthesizing compounds that can target specific pests while minimizing harm to non-target organisms.

The synthesis of Ethyl 2-iodo strong>-4-(

In conclusion, Ethyl 2-4-(1261582-57-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of both and